1-(4,5-Dichloro-2-methylbenzenesulfonyl)-3,5-dimethylpiperidine

• IUPAC Name: 1-(4,5-dichloro-2-methylphenyl)sulfonyl-3,5-dimethylpiperidine
• InChI: InChI=1S/C14H19Cl2NO2S/c1-9-4-10(2)8-17(7-9)20(18,19)14-6-13(16)12(15)5-11(14)3/h5-6,9-10H,4,7-8H2,1-3H3
• InChI Key: BXSZQZXDIVHQES-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC(=C(C=C2C)Cl)Cl)C
• Molecular Formula: C14H19Cl2NO2S
• Molecular Weight: 336.3 g/mol

Description

1-(4,5-Dichloro-2-methylbenzenesulfonyl)-3,5-dimethylpiperidine, commonly known as DIDS, is a chemical compound that has been extensively used in scientific research due to its unique properties. DIDS is a sulfonamide derivative that has been found to inhibit a variety of ion channels and transporters, making it a useful tool in the study of membrane transport processes.

Mechanism of Action

The mechanism of action of DIDS involves the binding of the compound to specific sites on ion channels and transporters, thereby inhibiting their function. DIDS has been found to bind to a variety of sites on ion channels and transporters, including the pore region of chloride channels and the extracellular domain of calcium channels.
Biochemical and Physiological Effects:
DIDS has been found to have a variety of biochemical and physiological effects, including the inhibition of ion channels and transporters, as well as the modulation of membrane potential and intracellular signaling pathways. DIDS has also been found to affect the release of neurotransmitters and the uptake of glucose by cells.

Advantages and Limitations for Lab Experiments

The advantages of using DIDS in lab experiments include its ability to selectively inhibit ion channels and transporters, as well as its relatively low toxicity compared to other compounds. However, DIDS also has several limitations, including its potential for off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research involving DIDS, including the development of more selective inhibitors of ion channels and transporters, the study of DIDS in combination with other compounds, and the investigation of DIDS in the context of specific disease states. Additionally, further research is needed to fully understand the mechanism of action of DIDS and its potential for therapeutic applications.

Synthesis Methods

DIDS can be synthesized through a multistep process involving the reaction of 4,5-dichloro-2-methylbenzenesulfonyl chloride with piperidine, followed by the addition of dimethylamine. The resulting product is then purified through recrystallization.

Scientific Research Applications

DIDS has been used in a wide range of scientific research applications, including the study of ion channels, transporters, and membrane transport processes. It has been found to inhibit a variety of ion channels, including chloride channels, calcium channels, and potassium channels. DIDS has also been used to study the role of transporters in the uptake and release of neurotransmitters, as well as the transport of other molecules across cell membranes.